N-methyl-N-{[1-(3-methyl-4-oxo-3,4-dihydroquinazolin-2-yl)azetidin-3-yl]methyl}cyclopropanesulfonamide

• IUPAC Name: N-methyl-N-[[1-(3-methyl-4-oxoquinazolin-2-yl)azetidin-3-yl]methyl]cyclopropanesulfonamide
• InChI: InChI=1S/C17H22N4O3S/c1-19(25(23,24)13-7-8-13)9-12-10-21(11-12)17-18-15-6-4-3-5-14(15)16(22)20(17)2/h3-6,12-13H,7-11H2,1-2H3
• InChI Key: NFQKKHVELOGCHP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=CC=CC=C2N=C1N3CC(C3)CN(C)S(=O)(=O)C4CC4
• Molecular Formula: C17H22N4O3S
• Molecular Weight: 362.4 g/mol

Description

The compound “N-methyl-N-{[1-(3-methyl-4-oxo-3,4-dihydroquinazolin-2-yl)azetidin-3-yl]methyl}cyclopropanesulfonamide” is a complex organic molecule. It contains a quinazolinone moiety, which is a type of heterocyclic compound. Quinazolinones and their derivatives are known to exhibit a wide range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. Unfortunately, without more specific information or a visual representation, it’s difficult to provide a detailed analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence these properties include the presence and position of functional groups, the overall shape and size of the molecule, and the types of intermolecular forces it can participate in.

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazole and benzimidazole derivatives, have been reported to interact with a broad range of targets, including various enzymes and receptors .

Mode of Action

These interactions can lead to changes in the conformation and function of the target molecules .

Biochemical Pathways

Similar compounds have been reported to affect a variety of biochemical pathways, including those involved in inflammation, tumor growth, and microbial infections .

Pharmacokinetics

Similar compounds are generally well absorbed and distributed throughout the body, metabolized by the liver, and excreted in the urine .

Result of Action

Similar compounds have been reported to have a variety of effects, including anti-inflammatory, antitumor, and antimicrobial activities .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially affect the action of similar compounds .

Safety and Hazards

Without specific data, it’s difficult to comment on the safety and hazards associated with this compound. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions would likely involve further exploration of the biological activities of this compound and its derivatives, as well as the development of more efficient synthesis methods.